Cas no 89098-99-7 (2-Pyridinemethanol, 5-hydroxy-, a-acetate)

• Product name: 2-Pyridinemethanol, 5-hydroxy-, a-acetate
• CAS No: 89098-99-7
• MF: C₈H₉NO₃
• Molecular Weight: 167.161962270737
• CID: 612443
• PubChem ID: 13250412

2-Pyridinemethanol, 5-hydroxy-, a-acetate Properties

Names and Identifiers

• 2-Pyridinemethanol, 5-hydroxy-, a-acetate
• 6-acetyloxymethyl-3-hydroxypyridine
• SCHEMBL7410889
• (5-hydroxypyridin-2-yl)methyl acetate
• 89098-99-7
• FKTBWZBMDDDJRX-UHFFFAOYSA-N
• EN300-5259093

• Inchi： InChI=1S/C8H9NO3/c1-6(10)12-5-7-2-3-8(11)4-9-7/h2-4,11H,5H2,1H3
• InChIKey： FKTBWZBMDDDJRX-UHFFFAOYSA-N
• SMILES： CC(=O)OCC1=NC=C(C=C1)O

Computed Properties

• 精确分子量: 167.058243149g/mol
• 同位素质量: 167.058243149g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 4
• 重原子数量: 12
• 可旋转化学键数量: 3
• 复杂度: 160
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 0.2
• 拓扑分子极性表面积: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines